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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B15568027

Technical Guide: Solubility Profile of Direct
Violet 1

This technical guide provides a comprehensive overview of the solubility of Direct Violet 1 (C.I.
22570) in water and various organic solvents. The information is intended for researchers,
scientists, and professionals in drug development and other scientific fields where this dye may
be used. This document compiles available quantitative and qualitative data, presents detailed
experimental protocols for solubility determination, and includes a visual representation of the
experimental workflow.

Core Properties of Direct Violet 1

Direct Violet 1, also known as Direct Violet N or Direct Violet 4RB, is a double azo dye with the
chemical formula Cs2H22NeNa20sS2 and a molecular weight of 728.66 g/mol .[1][2] It typically
appears as a reddish-brown powder.[2] This dye is primarily utilized in the dyeing and printing
of cotton, cellulose fibers, silk, polyamide fibers, and in the coloring of paper pulp and leather.

[1][2]

Solubility Data

The solubility of a compound is a critical physical property that dictates its application and
formulation. The following tables summarize the available quantitative and qualitative solubility
data for Direct Violet 1.
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Quantitative Solubility of Direct Violet 1

Acid

brown solution.

Solvent Concentration Method Reference
Water (H20) 62.5 mg/mL Ultrasonic [3]
Qualitative Solubility of Direct Violet 1
Solvent Solubility Observations Reference
Forms a deep
Water Soluble purplish-red to purple [1][2]14]
solution.
] Forms a red-light
Ethanol Slightly Soluble ) [1][2]14]
purple solution.
Other Organic
Insoluble - [1][2]114]
Solvents
Forms a dark blue
Concentrated Sulfuric solution, which turns
_ Soluble [2][4]
Acid dark purple upon
dilution.
Concentrated Nitric Forms a reddish-
Soluble [4]

Aqueous Hydrochloric
Acid

Addition of strong HCI
to the aqueous
solution causes a
purple precipitate to
form.

[2]4]

Aqueous Sodium

Hydroxide

Addition of
concentrated NaOH to
the aqueous solution
results in a red-sauce

colored precipitate.

[2]14]

Experimental Protocols for Solubility Determination
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While specific experimental protocols for determining the solubility of Direct Violet 1 are not
widely published, standard methodologies for dyes can be readily applied. The following are
detailed protocols for the gravimetric and UV-Visible spectrophotometric methods.

Gravimetric Method

This method is suitable for determining the solubility of a compound in a volatile solvent where
the compound itself is thermally stable.

Materials:

o Direct Violet 1 powder

e Solvent of interest (e.g., water, ethanol)

e Analytical balance

o Temperature-controlled shaker or stirrer

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
e Oven

Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of Direct Violet 1 powder to a known volume of the solvent in a
sealed container.

o Agitate the mixture at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-
48 hours) to ensure equilibrium is reached.

e Separation of Undissolved Solid:
o Allow the solution to stand to permit the undissolved solid to settle.

o Carefully extract a known volume of the supernatant using a pre-weighed, airtight syringe
fitted with a filter to remove any suspended particles.
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» Solvent Evaporation:
o Dispense the filtered, saturated solution into a pre-weighed container.

o Evaporate the solvent in an oven at a temperature that is sufficient to remove the solvent
but not so high as to decompose the dye.

» Calculation of Solubility:

o After complete evaporation of the solvent, weigh the container with the dried Direct Violet

1 residue.

o The solubility is calculated as the mass of the dissolved dye per volume of the solvent

(e.g., in mg/mL).

UV-Visible Spectrophotometry Method

This method is advantageous for colored substances like Direct Violet 1 and is generally more

sensitive than the gravimetric method.

Materials:

o Direct Violet 1 powder

e Solvent of interest (must be transparent in the UV-Vis range of the dye)
e UV-Visible spectrophotometer

e Volumetric flasks and pipettes

e Analytical balance

« Filtration apparatus

Procedure:

o Determination of Maximum Absorbance Wavelength (Amax):

o Prepare a dilute, unsaturated solution of Direct Violet 1 in the chosen solvent.
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o Scan the solution using the spectrophotometer to determine the wavelength of maximum
absorbance (Amax).

o Preparation of a Calibration Curve:

[¢]

Prepare a stock solution of Direct Violet 1 of a known concentration.

o Perform a series of dilutions to create several standard solutions of decreasing, known
concentrations.

o Measure the absorbance of each standard solution at the predetermined Amax.

o Plot a graph of absorbance versus concentration to create a calibration curve. The curve
should be linear and follow the Beer-Lambert law.

e Preparation and Analysis of the Saturated Solution:

[¢]

Prepare a saturated solution of Direct Violet 1 as described in the gravimetric method
(Section 1, step 1).

[¢]

After equilibration, filter the saturated solution to remove undissolved solids.

[¢]

Accurately dilute a known volume of the filtered saturated solution with the solvent to bring
its absorbance within the linear range of the calibration curve. Record the dilution factor.

Measure the absorbance of the diluted saturated solution at Amax.

o

 Calculation of Solubility:

o Use the equation of the line from the calibration curve to determine the concentration of
the diluted saturated solution from its absorbance.

o Multiply this concentration by the dilution factor to find the concentration of the original
saturated solution, which represents the solubility of Direct Violet 1.

Experimental Workflow Visualization
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The following diagram illustrates a generalized workflow for the experimental determination of

dye solubility.

Solution Preparation

Add excess Direct Violet 1 to solvent

Equilibrate at constant temperature (24-48h)

Calculate concentration from calibration curve

UV-Vis Details

Dilute saturated solution

Measure absorbance at Amax

ration

Filter to remove undissolved solid

/

’/ Anaw\

(Gravimetric Method) (UV—Vis Spectrophotometry)

Gravimettic Details

Evaporate solvent

Weigh residue

Calculate Solubility (mass/volume)
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Caption: Workflow for Experimental Determination of Dye Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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